N-Methoxy-N-methyl-3-cyclopentenecarboxamide

• IUPAC Name: N-methoxy-N-methylcyclopent-3-ene-1-carboxamide
• InChI: InChI=1S/C8H13NO2/c1-9(11-2)8(10)7-5-3-4-6-7/h3-4,7H,5-6H2,1-2H3
• InChI Key: GYUWPOYEOYDQOY-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1CC=CC1)OC
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• CAS No.: 248275-70-9; 90222-79-0

Description

N-Methoxy-N-methyl-3-cyclopentenecarboxamide is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.197. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyclopent-3-ene-1-carboxylic acid (80.0 g, 0.71 mol) in dichloromethane (300 ml) was added 1,1′-carbonyldiimidazole (127.5 g, 0.78 mol) slowly and the reaction mixture was stirred at room temperature for 1 h. N,O-dimethylhydroxylamine (76.7 g, 0.78 mol) was added and stirred for 18 h at room temperature. The reaction mixture was poured into water (300 ml) and extracted with dichloromethane (100 ml). The organic extracts were washed with hydrochloric acid (1N, 2×200 ml) and then with brine before filtering through cotton wool, drying and concentrating. The product was purified by flash chromatography using silica gel eluting with dichloromethane to give the title compound (116.78 g, 95%).